Cas no 69959-87-1 (N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE)
69959-87-1 structure
Product Name:N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE
CAS No:69959-87-1
MF:C15H22BrNO
MW:312.245283603668
CID:841246
PubChem ID:2735564
Update Time:2025-04-19
N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE Chemical and Physical Properties
Names and Identifiers
-
- N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE
- 2-bromo-3,3-dimethyl-N-(2,4,6-trimethylphenyl)butanamide
- 2-BROMO-3,3-DIMETHYL-N-(2,4,6-TRIMETHYLPHENYL)-N-BUTYRAMIDE
- FT-0629707
- 69959-87-1
- 2-Bromo-N-mesityl-3,3-dimethylbutanamide
- DTXSID40370799
-
- Inchi: 1S/C15H22BrNO/c1-9-7-10(2)12(11(3)8-9)17-14(18)13(16)15(4,5)6/h7-8,13H,1-6H3,(H,17,18)
- InChI Key: YEQMZJDDNCOHDE-UHFFFAOYSA-N
- SMILES: BrC(C(NC1C(C)=CC(C)=CC=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 311.08800
- Monoisotopic Mass: 311.08848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Melting Point: 185-188
- PSA: 29.10000
- LogP: 4.43290
N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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